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Abstract

This technical guide provides a concise overview of the known physical and chemical
properties of the compound 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene, identified by
CAS Number 1550-27-2. Due to conflicting information in publicly available sources, this
document clarifies its physical state and presents other relevant data for laboratory and
research applications. This guide is intended for professionals in research and development
who require accurate information for handling, experimental design, and safety protocols.

Chemical Identity and Structure

2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene is a halogenated, nitrated aromatic
sulfone. Its structural characteristics are key to its reactivity and physical properties.

IUPAC Name: 1-chloro-2-nitro-4-(trifluoromethylsulfonyl)benzene

CAS Number: 1550-27-2

Molecular Formula: C7H3CIF3NO4S

Molecular Weight: 289.62 g/mol
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The structural formula, illustrated below, shows a benzene ring substituted with a chlorine
atom, a nitro group, and a trifluoromethylsulfonyl group.

Caption: Structure of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene.

Physical Appearance and Properties

There is conflicting data regarding the physical state of this compound. While some synthesis
procedures describe it as a liquid, product listings from chemical suppliers characterize it as a
solid. This discrepancy may arise from differences in purity or the existence of different
polymorphic forms. Based on available commercial product data, the compound is most
commonly available as a solid.

The quantitative physical properties of 2-Nitro-4-(trifluoromethylsulfonyl)chlorobenzene are
summarized in the table below.

Property Value Source
Physical State Light yellow crystalline solid Supplier Data
Melting Point 80-83°C Supplier Data

B ) 354.3 °C at 760 mmHg
Boiling Point ChemNet
(calculated)

Density 1.689 g/cm3 (calculated) ChemNet

Flash Point 168.1 °C (calculated) ChemNet

6.92E-05 mmHg at 25°C
Vapor Pressure ChemNet
(calculated)

Experimental Protocols

General Protocol for Determining Physical Appearance:

A standardized protocol for visually inspecting and determining the melting point of a chemical
solid is crucial for identity confirmation.
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Sample Preparation

[Obtain Small Sample} —————————————

.

[Heat Slowly (1-2 °C/min)]

(1-2 mg)
Visual Inspection
Y
[Load Capillary Tube] [Note Color & Form]
. J
Melting Povnt Analysis

[Place in Apparatus)

[Observe & Record]

J
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b074855?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

